molecular formula C14H13NO4 B8287824 2-(3-Acetyl-benzyl)-oxazole-4-carboxylic acid methyl ester

2-(3-Acetyl-benzyl)-oxazole-4-carboxylic acid methyl ester

Cat. No.: B8287824
M. Wt: 259.26 g/mol
InChI Key: BJTIMGUBGCLSEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Acetyl-benzyl)-oxazole-4-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C14H13NO4 and its molecular weight is 259.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H13NO4

Molecular Weight

259.26 g/mol

IUPAC Name

methyl 2-[(3-acetylphenyl)methyl]-1,3-oxazole-4-carboxylate

InChI

InChI=1S/C14H13NO4/c1-9(16)11-5-3-4-10(6-11)7-13-15-12(8-19-13)14(17)18-2/h3-6,8H,7H2,1-2H3

InChI Key

BJTIMGUBGCLSEP-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC=CC(=C1)CC2=NC(=CO2)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 2-[3-(2-methyl-[1,3]dioxolan-2-yl)-benzyl]-oxazole-4-carboxylic acid methyl ester (383 mg, 1.26 mmol) in THF (21.5 mL) was treated with 1N HCl (3.4 mL) and the reaction mixture was stirred at rt overnight. Water was added and the reaction mixture was extracted twice with EA (25 mL). The combined organic layers were dried over Na2SO4, filtered, and the solvent was removed under reduced pressure to give the title compound as a white solid. LC-MS-conditions 02: tR=0.88 min, [M+AcCN+H]+=301.25.
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2-[3-(2-methyl-[1,3]dioxolan-2-yl)-benzyl]-oxazole-4-carboxylic acid methyl ester
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383 mg
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3.4 mL
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21.5 mL
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